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Compound Name: Ellagic acid dihydrate

Cat. No.: B2655513

Ellagic Acid Dihydrate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ellagic acid is a naturally occurring polyphenolic compound found in numerous fruits, nuts, and
seeds. It is known for its potent antioxidant, anti-inflammatory, and anti-proliferative properties,
making it a subject of significant interest in the fields of nutrition, pharmacology, and drug
development. This technical guide provides an in-depth overview of the chemical structure and
diverse properties of its dihydrate form, offering valuable insights for researchers exploring its
therapeutic potential.

Chemical Structure and Identification

Ellagic acid dihydrate is the hydrated form of ellagic acid, a dilactone of hexahydroxydiphenic
acid. The planar molecules of ellagic acid are interconnected by hydrogen bonds to water
molecules, forming crystalline layers.[1]

Chemical Formula: C14HeOs-2H20

IUPAC Name: 2,3,7,8-tetrahydroxy-[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
dihydrate
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CAS Number: 476-66-4 (anhydrous)

Molecular Structure: The core structure consists of four fused rings, with hydroxyl groups
attached at positions 2, 3, 7, and 8. The two lactone rings are key to its chemical reactivity and
biological activity.

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of ellagic acid dihydrate are crucial for its handling,
formulation, and analysis. A summary of these properties is presented in the tables below.

Table 3.1: Physicochemical Properties of Ellagic Acid
Dihydrate

Property Value Reference(s)
Molecular Weight 338.22 g/mol [2][3]
Appearance Slightly beige powder [4]

Melting Point >300 °C [5]

Soluble in DMSO (with
Solubility sonication), 1M NaOH.[3] [3]
Insoluble in water.

pKa Not available

Table 3.2: Spectroscopic Data of Ellagic Acid
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Technique Wavelength/Shift Reference(s)
UV-Vis (in PBS) Amax =276 nm [6]
UV-Vis (in Methanol) Amax = 254 nm, 363 nm [7]

1H-NMR (600 MHz, DMSO-ds) & 7.61 (s, 2H), 8 10.5 (br s, 4H)  [8]

5 158.9, 148.2, 139.5, 136.2,
13C-NMR (DMSO-ds) 191 1102 1075 [9][10]

3150 cm~t (O-H stretching),
FT-IR (KBr) 1724 cm~t (C=0 stretching of ~ [11][12][13][14][15]

lactone)

Biological and Pharmacological Properties

Ellagic acid dihydrate exhibits a wide range of biological activities, primarily attributed to its
antioxidant and anti-inflammatory actions.

Antioxidant Activity

Ellagic acid is a potent antioxidant that can neutralize harmful free radicals, thereby protecting
cells from oxidative stress and damage.[16] This activity is central to many of its other
biological effects.

Anti-inflammatory Effects

Ellagic acid has demonstrated significant anti-inflammatory properties. It can modulate various
inflammatory pathways, including the inhibition of pro-inflammatory cytokines and enzymes.
Specifically, it has been shown to suppress the NF-kB and MAPK signaling pathways, which
are critical regulators of the inflammatory response.[1][5][17][18][19][20][21]

Anticancer Potential

Extensive research has highlighted the anticancer potential of ellagic acid. It can inhibit the
proliferation of cancer cells, induce apoptosis (programmed cell death), and suppress tumor
growth. These effects are mediated through its influence on several key signaling pathways
involved in cancer progression, such as the PI3K/Akt and MAPK pathways.[12][19][22][23]
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Key Signaling Pathways Modulated by Ellagic Acid

Ellagic acid exerts its biological effects by interacting with and modulating several critical
intracellular signaling pathways. Understanding these interactions is key to elucidating its
mechanism of action and therapeutic potential.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a crucial regulator of cell survival, proliferation, and growth. Ellagic
acid has been shown to inhibit this pathway, leading to the induction of apoptosis and cell cycle
arrest in cancer cells.[19][20][22][23][24][25] It achieves this by down-regulating the expression
of PI3K and phosphorylated Akt (pAkt).[19]
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Ellagic Acid Inhibition of PI3K/Akt Pathway
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Caption: Ellagic acid inhibits the PI3K/Akt pathway, reducing cell proliferation and survival.
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NF-kB Signaling Pathway

The NF-kB pathway is a key regulator of inflammation and cell survival. Ellagic acid has been
demonstrated to inhibit the activation of NF-kB, thereby reducing the expression of pro-
inflammatory genes and promoting apoptosis in cancer cells.[5][17][19][20][21][26][27]
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Ellagic Acid Inhibition of NF-kB Pathway

Cytoplasm

Inflammatory Stimuli (e.g., TNF-a)

Ellagic Acid

Activates

IKK Complex

Phosphorylates

NF-kB (p65/p50)

Iranslocates to Nucleus

NF-kB (p65/p50)

inds to

DNA

Pro-inflammatory Gene Expression

Click to download full resolution via product page

Caption: Ellagic acid blocks NF-kB activation, reducing pro-inflammatory gene expression.
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MAPK Signaling Pathway

The MAPK signaling pathway is involved in a variety of cellular processes, including
proliferation, differentiation, and apoptosis. Ellagic acid can modulate this pathway, often
leading to the inhibition of cancer cell growth and the reduction of inflammatory responses.[1]
[2][18][22][28] It has been shown to suppress the phosphorylation of key MAPK components
like ERK, JNK, and p38.[1][18][22]
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Ellagic Acid Modulation of MAPK Pathway
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Workflow for Ellagic Acid Extraction and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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